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Compound of Interest

Compound Name: Prohydrojasmon racemate

Cat. No.: B013459

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and application of
Prohydrojasmon (PDJ) racemate solutions for plant treatment. Prohydrojasmon, a synthetic
analog of the naturally occurring plant hormone jasmonic acid, is a valuable tool for research in
plant physiology, stress response, and crop improvement.[1][2] It is recognized for its role in
promoting fruit ripening and coloration, enhancing plant defense mechanisms against pests
and diseases, and improving tolerance to abiotic stressors.[3][4][5]

Physicochemical Properties

Prohydrojasmon is described as a colorless to pale yellow oily liquid.[3] It is insoluble in water
but soluble in organic solvents.[3] For practical application in aqueous solutions for plant
treatment, it is often formulated as a soluble concentrate (SL) or soluble powder (SP).[3]
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Property Value Source

Water Solubility 60.2 mg/L at 25°C [1112]
Colorless to pale yellow oily

Appearance o [3]
liquid

- Insoluble in water, soluble in
Solubility ] [3]
organic solvents

Stock Solution Preparation

Due to its low water solubility, a stock solution in an organic solvent is recommended for
laboratory-scale experiments.

Protocol for 100 mM PDJ Stock Solution in DMSO:
o Materials:
o Prohydrojasmon (PDJ) racemate (MW: 254.37 g/mol )
o Dimethyl sulfoxide (DMSOQO), anhydrous
o Sterile microcentrifuge tubes or glass vials
o Pipettes
e Procedure:
o Weigh out 25.44 mg of PDJ racemate.
o Dissolve the PDJ in 1 mL of anhydrous DMSO to achieve a 100 mM stock solution.
o Vortex thoroughly until the PDJ is completely dissolved.

o Store the stock solution at -20°C for long-term storage (up to 6 months) or at 4°C for short-
term use (up to 1 month).[6] Aliquoting the stock solution is recommended to avoid
repeated freeze-thaw cycles.[6]
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Working Solution Preparation and Application
Protocols

The final concentration of PDJ in the working solution will vary depending on the plant species,
application method, and desired physiological response. The following tables summarize
recommended application rates from various sources.

Foliar Spray Application

Foliar spraying is a common method for applying PDJ to induce systemic responses in plants.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Recommended
Crop Target Effect Concentration/Dilut  Application Timing
ion
One application 35
120 ppm (for easy-to- days before harvest,
Aool Fruit Color color varieties) or 240 or two applications at
es
PP Enhancement ppm (for difficult 35 and 21 days before
varieties) harvest for difficult
varieties.[7]
_ Three applications at
Fruit Color
20 and 30 days after
Grapes Enhancement & 50 ppm )
o flowering, and 20 days
Ripening
before harvest.[7]
One application 45
Citrus Prevent Puffiness 25 ppm days before harvest.

[7]

Japanese Radish

Pest Control

100-fold dilution of a
5% commercial

formulation

Weekly spray

applications.[8]

General Fruit Coloring

Fruit Color

Enhancement

Dilution ratio of 1:200—
1:1500

Apply at the initial
coloring stage (10%
coloration) and repeat
after 7-14 days.[3]

General Stress

Resistance

Improve Stress

Resistance

Dilution ratio of
1:1500-1:5000

Spray evenly on the

entire plant.[3]

Protocol for Foliar Spray Application:

o Materials:

o PDJ stock solution

o Distilled water
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o Surfactant (e.g., Tween 20)

o Spray bottle

e Procedure:

o Calculate the required volume of PDJ stock solution to achieve the desired final
concentration in the desired volume of water.

o Add a non-ionic surfactant (e.g., Tween 20 at a final concentration of 0.01-0.05% v/v) to
the water to improve leaf surface coverage.

o Add the calculated volume of PDJ stock solution to the water-surfactant mixture and mix
thoroughly.

o Spray the solution evenly onto the plant foliage until runoff.
o Applications are often recommended before 8 am or after 5 pm for better efficacy.[4]

o Avoid application during periods of drought, high temperature, or when the plant is under
disease stress.[7]

Drip Irrigation

Drip irrigation allows for the application of PDJ to the root zone.

Target Effect Recommended Application Rate
Fruit Coloring 80-300 grams per acre
Stress Resistance 30-100 grams per acre

Protocol for Drip Irrigation Application:
o Materials:
o PDJ formulation suitable for irrigation

o Drip irrigation system
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e Procedure:

Calculate the amount of PDJ formulation needed based on the area to be treated.

(¢]

[¢]

Dissolve the PDJ formulation in the irrigation water stock tank.

[¢]

Apply the solution to the plants through the drip irrigation system.

Signaling Pathway and Experimental Workflow
Jasmonate Signaling Pathway

Prohydrojasmon, as a jasmonic acid analog, is perceived by the F-box protein COI1.[8] This
interaction leads to the degradation of JAZ repressor proteins, thereby activating transcription
factors (e.g., MYC2) that regulate the expression of jasmonate-responsive genes. These genes
are involved in a wide range of physiological processes, including defense against herbivores
and pathogens, and the biosynthesis of secondary metabolites like anthocyanins.[5][8]

Click to download full resolution via product page

Caption: Simplified Jasmonate Signaling Pathway.

Experimental Workflow for PDJ Treatment

The following diagram outlines a typical workflow for a plant treatment experiment using PDJ.
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Caption: Experimental Workflow for PDJ Treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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